1-(4,5-Dimethoxy-2-methylphenyl)-2-phenylprop-2-en-1-one

• CAS No.: 85524-76-1
• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol
• IUPAC Name: 1-(4,5-dimethoxy-2-methylphenyl)-2-phenylprop-2-en-1-one
• InChI: InChI=1S/C18H18O3/c1-12-10-16(20-3)17(21-4)11-15(12)18(19)13(2)14-8-6-5-7-9-14/h5-11H,2H2,1,3-4H3
• InChI Key: FLYXWUWWZQCMKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)C(=C)C2=CC=CC=C2)OC)OC

Description

1-(4,5-Dimethoxy-2-methylphenyl)-2-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

240 ml of acetic anhydride are added dropwise in the course of 20 minutes at room temperature, while stirring, to a mixture of 135.0 g (0.50 mole) of 1-(4,5-dimethoxy-2-methylphenyl)-2-phenyl-1-ethanone and 250 ml of bis-(di-methylamino)-methane, the temperature being held at 40° by cooling with an ice bath. The reaction mixture is stirred at 40° for a further hour and is then poured into a 2 kg mixture of ice and water, during which the crude product crystallises. After stirring for 15 minutes at 15° the crude product is filtered off, the filtered material is washed with cold water and then dried for 18 hours at 30° under approximately 100 mbar, yielding 1-(4,5-dimethoxy-2-methylphenyl)-2-phenyl-2-propen-1-one having a melting point of 57°-59°.